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Compound of Interest

Compound Name:
1-(2-bromo-1,1,2,2-

tetrafluoroethyl)-1H-imidazole

CAS No.: 900534-71-6

Cat. No.: B2855520

Get Quote

Executive Summary
The incorporation of fluorine into organic scaffolds—whether as a C–F bond for metabolic

stability or an –SO₂F motif for click chemistry—is a cornerstone of modern drug discovery.

Historically, this required hazardous gases (e.g., SO₂F₂, SF₄) or volatile liquids (e.g., DAST).

Imidazole-based reagents have emerged as the superior alternative, leveraging the tunable

aromaticity and nucleofugality of the imidazole ring to create solid, shelf-stable, and highly

selective fluorinating agents.

This guide details the chemistry, mechanistic logic, and experimental protocols for two

dominant classes of imidazole-based reagents:

Deoxyfluorination Agents: PhenoFluor™ and AlkylFluor (C–O

C–F).

SuFEx Reagents: SuFEx-IT and 1,1'-Sulfonyldiimidazole (S–N
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S–F).

Part 1: Deoxyfluorination | The PhenoFluor™
System
Mechanistic Foundation
Traditional deoxyfluorination reagents like DAST rely on sulfur-fluorine bonds that are prone to

disproportionation and explosion. PhenoFluor (

-bis(2,6-diisopropylphenyl)-2-chloroimidazolium chloride) utilizes a distinct mechanism. It
functions as a latent cation; the imidazole core activates the oxygen of a phenol or alcohol,
converting it into a highly reactive uronium-like leaving group.

Key Advantage: Unlike DAST, PhenoFluor does not generate HF in situ during the activation

step, preventing acid-catalyzed decomposition of sensitive substrates. The reaction is driven by

the formation of a stable urea byproduct.

Mechanism Visualization
The following diagram illustrates the "Activation-Displacement" pathway. Note the critical role of

the bifluoride anion (

) in the transition state.

PhenoFluor Reagent
(Chloroimidazolium)

Alkoxy-Imidazolium
Intermediate

+ R-OH
- HCl

Substrate
(R-OH)

Transition State
(SN2 Attack by F-)

+ CsF / Heat

Fluorinated Product
(R-F)

Urea Byproduct
(Thermodynamic Sink)

Click to download full resolution via product page

Caption: PhenoFluor-mediated deoxyfluorination. The high-energy chloroimidazolium activates

the alcohol, which is then displaced by fluoride derived from CsF.
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Experimental Protocol: Deoxyfluorination of Phenols
Target: Conversion of electron-rich phenol to aryl fluoride. Reagent: PhenoFluorMix (Bench-

stable mixture of PhenoFluor and CsF).[1]

Protocol:

Preparation: In a glovebox or dry environment, charge a reaction vial with the phenol

substrate (1.0 equiv) and PhenoFluorMix (containing 1.2 equiv reagent and excess CsF).

Note: If using pure PhenoFluor and separate CsF, dry the CsF at 200°C under vacuum for

24h prior to use.[2] Lattice energy of the fluoride source is critical.

Solvent: Add anhydrous Toluene (0.1 M concentration relative to substrate).

Why Toluene? Non-polar solvents suppress the solubility of "naked" fluoride, preventing

basic side reactions, while the imidazolium salt facilitates phase transfer.

Reaction: Seal the vial and heat to 110°C for 24 hours.

Observation: The mixture will likely remain heterogeneous.

Workup: Cool to room temperature. Dilute with dichloromethane (DCM) and filter through a

pad of Celite to remove inorganic salts and the urea byproduct.

Purification: Concentrate filtrate and purify via silica gel chromatography.

Part 2: SuFEx Chemistry | The SuFEx-IT Reagent
Mechanistic Foundation
Sulfur-Fluoride Exchange (SuFEx) is the "next generation" click chemistry.[3][4] The standard

reagent, sulfuryl fluoride gas (

), is toxic and difficult to dispense.

SuFEx-IT (1-(Fluorosulfonyl)-2,3-dimethylimidazolium triflate) is a crystalline solid that acts as a

"condensed" equivalent of
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. The imidazolium ring serves as a superior leaving group compared to fluoride, allowing for
sequential substitution.

Step 1 (Synthesis):

(or precursor) + Imidazole

Imidazole-

.

Step 2 (Methylation): Methylation creates the cationic SuFEx-IT, drastically increasing the

electrophilicity of the sulfur center.

Step 3 (Click): SuFEx-IT + Amine/Phenol

Sulfamoyl Fluoride / Fluorosulfate.

Mechanism Visualization
This diagram details the synthesis of the reagent and its subsequent "Click" application.
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Reagent Synthesis

SuFEx Application
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Caption: Synthesis of SuFEx-IT from SDI and its application in generating sulfamoyl fluorides.

Experimental Protocol: Synthesis of Sulfamoyl
Fluorides
Target: Conversion of a primary amine to a sulfamoyl fluoride (

). Reagent: SuFEx-IT.[5]

Protocol:

Setup: In a standard flask open to air (SuFEx-IT is water-tolerant), dissolve the primary

amine (1.0 equiv) in Acetonitrile (MeCN).
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Base: Add

(2.0 equiv) or DIPEA (1.2 equiv) to neutralize the imidazolium byproduct.

Addition: Add SuFEx-IT (1.2 equiv) in one portion.

Reaction: Stir at room temperature for 1–4 hours.

Monitoring: TLC or LCMS. The cationic reagent spot will disappear, replaced by the non-

polar sulfamoyl fluoride.

Workup: Dilute with EtOAc, wash with 1M HCl (to remove unreacted amine and imidazole

byproduct), then brine. Dry over

.

Note: Sulfamoyl fluorides are remarkably stable to hydrolysis at neutral/acidic pH, allowing

aqueous workup.

Part 3: Comparative Analysis
The following table contrasts imidazole-based reagents against traditional fluorinating agents.
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Feature

Sulfuryl
Fluoride (

)

DAST (

)
PhenoFluor SuFEx-IT

Physical State Toxic Gas Volatile Liquid Solid Solid

Primary Use SuFEx (Phenols) Deoxyfluorination Deoxyfluorination

SuFEx

(Amines/Phenols

)

Stability High (Cylinder) Low (Explosive)
High (Moisture

sensitive)

High (Shelf-

stable)

Selectivity
Poor for

amines

Poor (Elimination

side-products)

Excellent (Late-

stage)

Excellent

(Chemoselective

)

Activation Mode
Direct

Electrophile

S-F bond

activation

Imidazolium

Activation

Cationic Leaving

Group
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Edition. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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